Cas no 2171939-48-1 (3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid)

• Product Name: 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid
• CAS No: 2171939-48-1
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5888548
• PubChem ID: 165529969
• Update Time: 2025-10-30

3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid
• 2171939-48-1
• 3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]methyl}pentanoic acid
• EN300-1497160

• Inchi： 1S/C27H34N2O5/c1-3-19(15-25(30)31)16-29-26(32)18(2)9-8-14-28-27(33)34-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,18-19,24H,3,8-9,14-17H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： IAOHENOELXCQNZ-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(C)C(NCC(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid

Research Briefing on 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid (CAS: 2171939-48-1)

In recent years, the compound 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid (CAS: 2171939-48-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pentanoic acid moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and reactivity. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key building block in the solid-phase peptide synthesis (SPPS) of modified peptides with improved pharmacokinetic properties. The researchers demonstrated that the incorporation of this compound into peptide chains could significantly enhance their resistance to enzymatic degradation, thereby increasing their therapeutic potential.

Another study published in Bioorganic & Medicinal Chemistry Letters explored the use of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid in the development of prodrugs. The researchers utilized its carboxylic acid functionality to conjugate with various drug molecules, resulting in prodrugs with enhanced solubility and targeted delivery capabilities. The study reported promising in vitro results, with the prodrugs exhibiting controlled release profiles and reduced cytotoxicity compared to their parent compounds.

In addition to its applications in drug development, this compound has also been investigated for its role in bioconjugation techniques. A 2024 study in Bioconjugate Chemistry detailed its use in the site-specific modification of proteins and antibodies. The researchers employed the Fmoc-protected amine group to facilitate controlled conjugation, enabling the attachment of fluorescent labels and therapeutic payloads with high precision. This approach has potential implications for the development of next-generation biologics and diagnostic tools.

Despite these advancements, challenges remain in the large-scale production and purification of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid. A recent industry report by a leading pharmaceutical company emphasized the need for optimized synthetic routes to improve yield and reduce costs. The report also highlighted the importance of rigorous quality control measures to ensure the compound's purity and consistency for clinical applications.

In conclusion, 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidomethyl}pentanoic acid (CAS: 2171939-48-1) represents a promising tool in chemical biology and pharmaceutical research. Its versatility in peptide synthesis, prodrug development, and bioconjugation underscores its potential to address unmet medical needs. Future research should focus on overcoming synthetic challenges and exploring its applications in vivo to fully realize its therapeutic potential.